Cas no 2034236-36-5 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-(4-methoxythian-4-yl)methylethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-(4-methoxythian-4-yl)methylethanediamide
• CAS No: 2034236-36-5
• MF: C₁₇H₂₈N₂O₃S
• MW: 340.480823516846
• CID: 6089293
• PubChem ID: 92111445
• Update Time: 2025-07-17

N'-2-(cyclohex-1-en-1-yl)ethyl-N-(4-methoxythian-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(cyclohex-1-en-1-yl)ethyl-N-(4-methoxythian-4-yl)methylethanediamide
• N-[2-(cyclohexen-1-yl)ethyl]-N'-[(4-methoxythian-4-yl)methyl]oxamide
• 2034236-36-5
• AKOS026692293
• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)oxalamide
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-[(4-methoxythian-4-yl)methyl]ethanediamide
• F6507-9197

• Inchi： 1S/C17H28N2O3S/c1-22-17(8-11-23-12-9-17)13-19-16(21)15(20)18-10-7-14-5-3-2-4-6-14/h5H,2-4,6-13H2,1H3,(H,18,20)(H,19,21)
• InChI Key： NVTPRUGGSNUIBZ-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NCC1(OC)CCSCC1)=O

Computed Properties

• Exact Mass: 340.18206393g/mol
• Monoisotopic Mass: 340.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.7Ų

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-(4-methoxythian-4-yl)methylethanediamide

Comprehensive Overview of N'-2-(cyclohex-1-en-1-yl)ethyl-N-(4-methoxythian-4-yl)methylethanediamide (CAS No. 2034236-36-5)

The compound N'-2-(cyclohex-1-en-1-yl)ethyl-N-(4-methoxythian-4-yl)methylethanediamide (CAS No. 2034236-36-5) is a specialized organic molecule with a unique structural framework. Its intricate design combines a cyclohexenyl moiety with a methoxythian group, linked via an ethanediamide bridge. This configuration has garnered significant interest in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials.

Recent trends in organic chemistry highlight a growing demand for novel heterocyclic compounds, particularly those featuring sulfur-containing and oxygen-containing functional groups. The presence of both 4-methoxythian and cyclohexenyl components in this molecule makes it a subject of intense study for researchers exploring bioactive molecules and molecular scaffolds. These structural elements are frequently searched in academic databases, reflecting their importance in modern synthetic chemistry.

From a synthetic perspective, CAS No. 2034236-36-5 represents an interesting challenge for organic synthesis methodologies. The compound's stereochemistry and conformational flexibility offer opportunities for developing new catalytic processes and green chemistry approaches. Many researchers are investigating similar structures as potential enzyme inhibitors or receptor modulators, aligning with current interests in precision medicine and targeted therapies.

The physicochemical properties of this compound are particularly noteworthy. Its balanced lipophilicity and hydrogen bonding capacity, derived from the ethanediamide linker and methoxy group, make it an attractive candidate for structure-activity relationship studies. These characteristics are frequently discussed in forums about drug-like properties and molecular design, topics that consistently rank high in scientific search queries.

In materials science applications, the conjugated system present in N'-2-(cyclohex-1-en-1-yl)ethyl-N-(4-methoxythian-4-yl)methylethanediamide suggests potential for organic electronics and photovoltaic materials. The combination of electron-donating and electron-withdrawing groups within a single molecule creates interesting possibilities for charge transport properties, a hot topic in sustainable energy research.

Analytical characterization of this compound presents unique opportunities for advancing spectroscopic techniques. The distinct NMR signatures of the cyclohexenyl and thian rings, along with the amide protons, provide excellent case studies for structural elucidation methods. These aspects are particularly relevant given the increasing focus on analytical method development in pharmaceutical quality control.

The stability profile of CAS No. 2034236-36-5 under various environmental conditions is another area of active investigation. Understanding its degradation pathways and storage requirements is crucial for potential commercial applications, especially in contexts where compound integrity is paramount. These considerations align with current industry emphasis on product lifecycle management and quality by design principles.

From a commercial perspective, the synthesis and supply of N'-2-(cyclohex-1-en-1-yl)ethyl-N-(4-methoxythian-4-yl)methylethanediamide cater to the growing market for custom synthesis and building blocks in drug discovery. The compound's structural complexity positions it as a valuable intermediate for pharmaceutical research, addressing the increasing demand for diverse chemical space exploration in medicinal chemistry programs.

Ongoing research into structure-property relationships of similar compounds suggests potential applications in supramolecular chemistry and molecular recognition systems. The compound's ability to participate in various non-covalent interactions makes it interesting for developing smart materials and sensing platforms, areas that have seen exponential growth in academic publications and patent filings.

In conclusion, N'-2-(cyclohex-1-en-1-yl)ethyl-N-(4-methoxythian-4-yl)methylethanediamide represents a fascinating case study in modern organic chemistry. Its unique structural features and potential applications across multiple scientific disciplines make it a compound of significant interest to researchers and industry professionals alike. As synthetic methodologies advance and analytical techniques improve, we can expect to see continued exploration of this molecule's full potential in various scientific and technological applications.